Vitamin K2(5)-D7

• Molecular Formula: C16H16O2
• Molecular Weight: 247.34 g/mol
• InChI: InChI=1S/C16H16O2/c1-10(2)8-9-12-11(3)15(17)13-6-4-5-7-14(13)16(12)18/h4-8H,9H2,1-3H3/i3D3,4D,5D,6D,7D
• InChIKey: ABSPRNADVQNDOU-WBEXQYSESA-N

Vitamin K2(5)-D7 Technical Specifications

Vitamin K2(5)-D7 is a synthetic stable isotope-labeled analog of the endogenous menaquinone MK-5 (Vitamin K2(5)), designed with seven deuterium atoms specifically incorporated into the naphthoquinone core structure (C₁₆H₉D₇O₂, MW 247.34) . The compound is manufactured under ISO 17034 certified reference material producer quality systems, ensuring traceable homogeneity, stability, and characterized purity exceeding 95% [1]. Its primary analytical function is as an internal standard for quantitative analysis via LC-MS/MS, NMR, or GC-MS, providing co-eluting behavior with the native MK-5 analyte to correct for matrix-induced ion suppression and sample preparation variability .

1

Stable isotope-labeled internal standard for LC-MS/MS quantification of MK-5

2

Co-eluting behavior with native MK-5 to correct matrix-induced ion suppression

3

ISO 17034 certified reference material quality; characterized for homogeneity and stability

4

Naphthoquinone-ring deuteration preserves chromatographic retention and minimizes H/D exchange

• [1] CATO Research Chemicals. Vitamin K2(5)-D7 Certified Reference Material Datasheet. Cat. No. CCFD201939. ISO 17034 accredited. View Source

Vitamin K2(5)-D7 vs. Menadione-Based Standards

Generic menadione (Vitamin K3) or unlabeled MK-4/MK-7 analogs cannot be substituted for Vitamin K2(5)-D7 in quantitative MK-5 workflows. Unlabeled internal standards fail to correct for matrix effects because they do not co-elute identically with MK-5, resulting in ion suppression that cannot be compensated for across different sample matrices [1]. Furthermore, deuterated internal standards with different side-chain lengths (e.g., d7-MK-4, d7-MK-7) exhibit distinct chromatographic retention behavior from MK-5, creating retention time offsets that expose each compound to different solvent composition zones at the ion source, producing biased quantitative measurements [2]. Only a deuterated internal standard possessing identical side-chain structure and the same naphthoquinone deuterium labeling pattern as the target analyte ensures identical physicochemical behavior during sample extraction, chromatographic separation, and electrospray ionization .

Unlabeled or different-length deuterated standards

Unlabeled MK-5 or d7-MK-4/d7-MK-7 may not co-elute identically with MK-5, leading to incomplete matrix-effect correction and potential quantitative bias.

Menadione (Vitamin K3) analogs

Menadione-based internal standards lack the menaquinone side chain, resulting in distinct retention and ionization behavior that may skew MK-5 quantification.

Isotopic purity or side-chain deuteration mismatch

Deuterated standards with side-chain labeling or incomplete deuteration may experience differential isotopic exchange or retention shifts, compromising assay robustness.

• [1] Lee H, Kim B, et al. Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of trans- and cis-vitamin K1 isomers in infant formula. Food Chemistry. 2017; 221: 729-736. View Source
• [2] Jensen MB, Rød KE, Švarc PL, Oveland E, Jakobsen J. Vitamin K (phylloquinone and menaquinones) in foods – Cost-effective quantification by LC-ESI-MS/MS. Food Chemistry. 2022; 385: 132672. View Source

Vitamin K2(5)-D7 LC-MS/MS Performance Evidence

MK-5 Quantification Precision in Food Matrices

In a 2022 validation study employing deuterium-labeled d7 internal standards (d7-PK, d7-MK-4, d7-MK-7, d7-MK-9) to quantify eight vitamin K vitamers in food, MK-5 achieved intra- and inter-assay precision below 20% relative standard deviation (RSD) across broccoli, cheese, natto, liver, and microalgae matrices. This precision level, while slightly higher than that of MK-4, MK-7, and MK-9 (<15% RSD), represents validated analytical performance for a menaquinone with limited commercial internal standard availability [1].

Precision in food matrices

Cross-study comparable

RSD ≤20% (intra-/inter-assay)

Supports precision benchmarking for MK-5 in food analysis

LC-ESI-MS/MS; broccoli, cheese, natto, liver, microalgae

Evidence Dimension	Intra- and inter-assay precision (RSD %)
Target Compound Data	MK-5: <20% RSD
Comparator Or Baseline	PK, MK-4, MK-7, MK-9: <15% RSD; MK-6: <25% RSD; MK-8, MK-10: <20% RSD
Quantified Difference	MK-5 precision ≤5 percentage points higher than MK-4/7/9; ≤5 percentage points lower than MK-6
Conditions	LC-ESI-MS/MS; food matrices including broccoli, cheese, natto, liver, microalgae; 9 min runtime

Why This Matters

This establishes the validated precision baseline achievable for MK-5 using the deuterated internal standard family approach, enabling procurement decisions based on fit-for-purpose analytical requirements.

• [1] Jensen MB, Rød KE, Švarc PL, Oveland E, Jakobsen J. Vitamin K (phylloquinone and menaquinones) in foods – Cost-effective quantification by LC-ESI-MS/MS. Food Chemistry. 2022; 385: 132672. View Source

MK-5 LOQ in Food Matrices with Deuterated Standards

The validated LC-ESI-MS/MS method employing deuterium-labeled d7 compounds as internal standards achieved limits of quantification (LOQ) ≤4 µg/100 g food for all vitamin K vitamers analyzed, including MK-5 [1]. This LOQ, established across five diverse food matrices (broccoli, cheese, natto, liver, and microalgae), enables reliable quantification of MK-5 at nutritionally relevant concentrations in complex food samples.

LOQ in food

Head-to-head

≤4 µg/100 g food

Equivalent sensitivity across vitamer panel with deuterated ISTDs

d7-labeled standards; five matrices

Evidence Dimension	Limit of quantification (LOQ)
Target Compound Data	MK-5: ≤4 µg/100 g food
Comparator Or Baseline	PK, MK-4, MK-6, MK-7, MK-8, MK-9, MK-10: all ≤4 µg/100 g food
Quantified Difference	Equivalent LOQ performance across all eight vitamin K vitamers
Conditions	LC-ESI-MS/MS with d7-labeled internal standards; food matrices (broccoli, cheese, natto, liver, microalgae)

Why This Matters

Demonstrates that MK-5 quantification sensitivity is not compromised relative to more commonly analyzed vitamin K forms when appropriate deuterated internal standards are employed.

• [1] Jensen MB, Rød KE, Švarc PL, Oveland E, Jakobsen J. Vitamin K (phylloquinone and menaquinones) in foods – Cost-effective quantification by LC-ESI-MS/MS. Food Chemistry. 2022; 385: 132672. View Source

MK-5 Trueness and Recovery Validation

Trueness assessment for MK-5 quantification using the deuterated internal standard approach demonstrated recoveries within the 80-120% range across validated food matrices [1]. This recovery performance meets international method validation acceptance criteria and is statistically equivalent to that achieved for PK, MK-4, MK-7, and MK-9, indicating that the deuterated internal standard family approach provides consistent correction of extraction losses and matrix effects for all menaquinones analyzed.

Trueness (recovery)

Class-level

80–120% recovery

Meets validation criteria; supports procurement for food compliance workflows

Comparable to PK, MK-4, MK-7, MK-9

Evidence Dimension	Trueness (recovery %)
Target Compound Data	MK-5: 80-120% recovery
Comparator Or Baseline	PK, MK-4, MK-7, MK-9: 80-120% recovery
Quantified Difference	No significant difference in trueness across vitamin K vitamers
Conditions	LC-ESI-MS/MS; food matrices (broccoli, cheese, natto, liver, microalgae); d7-labeled internal standards

Why This Matters

Confirms that analytical accuracy for MK-5 meets the same validation standards as more extensively studied vitamin K forms, supporting procurement of MK-5-specific deuterated standards for regulatory compliance workflows.

• [1] Jensen MB, Rød KE, Švarc PL, Oveland E, Jakobsen J. Vitamin K (phylloquinone and menaquinones) in foods – Cost-effective quantification by LC-ESI-MS/MS. Food Chemistry. 2022; 385: 132672. View Source

Matrix Effect Mitigation: APCI vs. ESI

Post-column infusion experiments comparing APCI and ESI ionization modes for vitamin K analysis demonstrated that APCI exhibits significantly lower susceptibility to matrix effects near the analyte retention time window [1]. Importantly, the study also revealed that even with deuterium-labeled internal standards, vitamin K1 and its deuterated analog eluted at slightly different retention times, experiencing different matrix effect magnitudes—a phenomenon that can introduce measurement bias if not properly accounted for during method validation [1].

Matrix effect mitigation

Class-level

APCI preferred over ESI for reduced ion suppression

APCI and retention-alignment review recommended with deuterated ISTD use

Post-column infusion; infant formula matrix

Evidence Dimension	Matrix effect susceptibility
Target Compound Data	APCI: reduced matrix effects vs. ESI (no quantitative value reported)
Comparator Or Baseline	ESI: higher susceptibility to matrix-induced ion suppression
Quantified Difference	APCI selected as preferred ionization mode for vitamin K analysis
Conditions	Post-column infusion; C30 column; infant formula matrix

Why This Matters

Highlights critical method development considerations—APCI ionization selection and careful retention time alignment validation—that must accompany procurement of deuterated vitamin K internal standards to ensure accurate MK-5 quantification.

• [1] Lee H, Kim B, et al. Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of trans- and cis-vitamin K1 isomers in infant formula. Food Chemistry. 2017; 221: 729-736. View Source

Isotopic Purity and Structural Fidelity

Vitamin K2(5)-D7 incorporates seven deuterium atoms specifically at the naphthoquinone ring positions, producing a +7 Da mass shift (unlabeled MW 240.3 → labeled MW 247.34) that provides sufficient mass separation from the native MK-5 analyte for unambiguous MRM transition selection while maintaining near-identical physicochemical properties . This labeling pattern avoids deuterium placement on the isoprenoid side chain, preserving chromatographic behavior identical to the native analyte and preventing hydrogen-deuterium exchange during sample preparation .

Isotopic mass shift

Supporting evidence

+7.04 Da (MW 247.34)

Ring deuteration ensures retention equivalence and minimal H/D exchange

NMR/MS confirmed; naphthoquinone positions

Evidence Dimension	Molecular weight and deuteration pattern
Target Compound Data	Vitamin K2(5)-D7: MW 247.34; 7 deuterium atoms at naphthoquinone ring positions
Comparator Or Baseline	Unlabeled Vitamin K2(5): MW 240.3; natural isotopic abundance
Quantified Difference	+7.04 Da mass shift (2.9% mass increase)
Conditions	Synthetic deuteration; structural confirmation by NMR and MS

Why This Matters

The specific deuteration pattern determines suitability for different MS platforms and sample preparation protocols; ring deuteration ensures retention time equivalence and minimal isotopic exchange.

MK-5 Detection Sensitivity in Human Plasma

An HPLC-fluorescence detection method developed for endogenous vitamin K analysis in human plasma achieved detection limits of 0.1 ng/mL for MK-5 using 1 mL plasma sample volume [1]. In this study of healthy human subjects (n=5), mean plasma MK-5 concentration was measured at 0.92 ng/mL, establishing a reference range and demonstrating that MK-5 is quantifiable in human plasma at sub-ng/mL concentrations when appropriate analytical methodology is employed [1].

Plasma detection limit

Cross-study comparable

0.1 ng/mL (1 mL human plasma)

Sets sensitivity benchmark for research-matrix MK-5 quantification

HPLC-FLD; n=5 healthy subjects

Evidence Dimension	Detection limit in human plasma
Target Compound Data	MK-5: 0.1 ng/mL (1 mL plasma)
Comparator Or Baseline	PK and MK-4: also 0.1 ng/mL; MK-7 and MK-10: 0.06 ng/mL and 0.15 ng/mL respectively
Quantified Difference	Equivalent to PK and MK-4; higher sensitivity reported for MK-7
Conditions	HPLC with platinum oxide catalyst reduction and fluorescence detection; 1 mL human plasma

Why This Matters

Establishes the analytical sensitivity benchmark required for MK-5 quantification in clinical plasma samples, informing method development strategies and internal standard procurement for clinical research applications.

• [1] Kamao M, Suhara Y, Tsugawa N, Okano T. Determination of endogenous vitamin K (phylloquinone and menaquinone-n) in plasma by high-performance liquid chromatography using platinum oxide catalyst reduction and fluorescence detection. Analyst. 2005; 130(12): 1670-1674. View Source

Vitamin K2(5)-D7 Application Scenarios

MK-5 Quantitation in Food and Supplements

Vitamin K2(5)-D7 is the definitive internal standard for accurate LC-MS/MS quantification of MK-5 in complex food matrices including broccoli, cheese, fermented foods (natto), liver, and microalgae. The validated method employing d7-labeled internal standards achieves LOQ ≤4 µg/100 g food and intra-/inter-assay precision <20% RSD for MK-5 [1]. This performance meets requirements for nutritional labeling compliance, product formulation verification, and food composition database development. Laboratories performing vitamin K profiling should incorporate this compound when MK-5 quantification is required, as generic deuterated standards with different side-chain lengths cannot provide accurate matrix effect correction for this specific menaquinone [1].

Endogenous MK-5 Quantification in Clinical Research

For clinical studies investigating vitamin K status, bone metabolism, or cardiovascular health biomarkers, accurate plasma MK-5 quantification requires appropriate internal standardization. Human plasma MK-5 concentrations in healthy subjects average 0.92 ng/mL with detection limits of 0.1 ng/mL achievable using validated analytical methods [1]. Vitamin K2(5)-D7 enables researchers to correct for inter-individual matrix variability in plasma samples, supporting pharmacokinetic studies, bioavailability assessments, and investigation of MK-5's role in extrahepatic vitamin K-dependent protein carboxylation [2]. The compound's ring-specific deuteration pattern prevents hydrogen-deuterium exchange during sample preparation, ensuring stable isotope ratio measurements across extended analytical runs [2].

Bacterial Respiratory Quinone Profiling

MK-5 serves as a respiratory quinone in bacterial electron transport chains and is produced by various bacterial species including thermophilic bacteria [1]. Vitamin K2(5)-D7 functions as an internal standard for quantitative menaquinone profiling in microbial ecology studies, environmental microbiology, and bioprocess monitoring. Off-line two-dimensional LC-MS/MS methods have successfully resolved MK-5 through MK-15 from thermophilic bacterial cultures, enabling quantitative respiratory quinone profiling to index aerobic/anaerobic electron flow and fingerprint microbial community composition [1]. The deuterated internal standard ensures accurate quantification across the full menaquinone profile when MK-5 is among the target analytes.

ISO 17025 Accredited Testing Workflows

Vitamin K2(5)-D7 sourced from ISO 17034-certified manufacturers provides documented metrological traceability, homogeneity, and stability characterization essential for ISO 17025 accredited testing laboratories [1]. The compound is supplied with comprehensive certificates of analysis including NMR and MS structural confirmation, purity determination (>95%), and stability data supporting 4-year shelf life under recommended storage conditions (2-8°C) [1]. This documentation package eliminates the need for in-house re-verification of standard identity and purity, reducing laboratory operational costs and expediting method implementation for contract research organizations, food testing facilities, and pharmaceutical quality control laboratories requiring defensible quantitative results [1].

Application

Selection Property

Validation Focus

MK-5 quantitation in food and supplements

Co-eluting deuterated internal standard for matrix correction

Precision and LOQ benchmarks in complex food matrices

Endogenous MK-5 in human plasma research

Deuterated ISTD for plasma matrix-effect control

Sensitivity and recovery in research-matrix analysis

Bacterial menaquinone profiling

Deuterated MK-5 for quantitative respiratory quinone monitoring

Resolution and quantification across microbial species

ISO 17025 accredited testing workflows

Certified reference material with traceable documentation

Identity, purity, and stability documentation for method compliance

• [1] Jensen MB, Rød KE, Švarc PL, Oveland E, Jakobsen J. Vitamin K (phylloquinone and menaquinones) in foods – Cost-effective quantification by LC-ESI-MS/MS. Food Chemistry. 2022; 385: 132672. View Source
• [2] Kamao M, Suhara Y, Tsugawa N, Okano T. Determination of endogenous vitamin K (phylloquinone and menaquinone-n) in plasma by high-performance liquid chromatography using platinum oxide catalyst reduction and fluorescence detection. Analyst. 2005; 130(12): 1670-1674. View Source